ethyl 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxylate
Overview
Description
Ethyl 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxylate, or EAMMO, is an organic compound with a wide range of applications in synthetic organic chemistry. It is a versatile reagent with a variety of synthetic applications, including the synthesis of heterocyclic compounds, amines, and chiral compounds. EAMMO is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, EAMMO has been used in the development of new catalysts and in the synthesis of new materials.
Scientific Research Applications
EAMMO has a variety of scientific research applications. It is used in the synthesis of heterocyclic compounds, amines, and chiral compounds. It is also used in the development of new catalysts and in the synthesis of new materials. In addition, EAMMO is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
The mechanism of action of EAMMO is based on its ability to react with alkyl halides in the presence of a base. The reaction proceeds via an S N 2 reaction, with the alkyl halide acting as the nucleophile and the carboxylic acid group of the EAMMO molecule acting as the electrophile. The reaction is typically carried out at temperatures of 60-80°C and yields a mixture of EAMMO and the corresponding alkyl ether.
Biochemical and Physiological Effects
The biochemical and physiological effects of EAMMO are not well understood. However, it is known that EAMMO can be used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds, and it has been used in the development of new catalysts and in the synthesis of new materials.
Advantages and Limitations for Lab Experiments
The advantages of using EAMMO in laboratory experiments include its low cost and its ability to react with alkyl halides in the presence of a base to yield a mixture of EAMMO and the corresponding alkyl ether. The main limitation of using EAMMO in laboratory experiments is its lack of selectivity, which can lead to the formation of unwanted products.
Future Directions
For the use of EAMMO include its use in the development of new catalysts and in the synthesis of new materials. In addition, EAMMO could be used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Further research could also be conducted to determine the biochemical and physiological effects of EAMMO and to develop new methods for its synthesis.
Synthesis Methods
EAMMO is synthesized by the reaction of ethyl 2-aminoethyl-4-methyl-1,3-oxazole-5-carboxylate with an alkyl halide in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction proceeds via an S N 2 reaction, with the alkyl halide acting as the nucleophile and the carboxylic acid group of the EAMMO molecule acting as the electrophile. The reaction is typically carried out at temperatures of 60-80°C and yields a mixture of EAMMO and the corresponding alkyl ether.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxylate involves the reaction of ethyl 2-(bromomethyl)-4-methyl-1,3-oxazole-5-carboxylate with ethylenediamine followed by reduction with sodium borohydride.", "Starting Materials": [ "Ethyl 2-(bromomethyl)-4-methyl-1,3-oxazole-5-carboxylate", "Ethylenediamine", "Sodium borohydride", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: Ethyl 2-(bromomethyl)-4-methyl-1,3-oxazole-5-carboxylate is dissolved in methanol.", "Step 2: Ethylenediamine is added to the solution and the mixture is stirred at room temperature for 24 hours.", "Step 3: The solvent is removed under reduced pressure and the residue is dissolved in chloroform.", "Step 4: Sodium borohydride is added to the solution and the mixture is stirred at room temperature for 2 hours.", "Step 5: The reaction mixture is quenched with water and extracted with chloroform.", "Step 6: The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure.", "Step 7: The crude product is purified by column chromatography to obtain ethyl 2-(1-aminoethyl)-4-methyl-1,3-oxazole-5-carboxylate as a white solid." ] } | |
CAS RN |
1824459-02-0 |
Molecular Formula |
C9H14N2O3 |
Molecular Weight |
198.2 |
Purity |
95 |
Origin of Product |
United States |
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